Cas no 75-81-0 (1,2-dibromo-1,1-dichloroethane)

• Product Name: 1,2-dibromo-1,1-dichloroethane
• CAS No: 75-81-0
• MF: C₂H₂Br₂Cl₂
• MW: 256.751277446747
• MDL: MFCD00053228
• CID: 81671
• PubChem ID: 6401
• Update Time: 2025-05-22

1,2-dibromo-1,1-dichloroethane Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromo-1,1-dichloroethane
• 1,1-Dichlor-1,2-dibrom-ethan
• 1,2-Dibrom-1,1-dichlor-aethan
• 1,2-Dibrom-1,1-dichlor-ethan
• 1,2-Dibrom-2,2-dichlor-ethan
• 1,2-dibromo-1,1-dichloro-ethan
• 1,2-dibromo-1,1-dichloro-ethane
• 1,2-dibromo-2,2-dichloroethane
• ethane,1,2-dibromo-1,1-dichloro
• 1,2-DIBROMO-2,2-DICHLOROETHANE [HSDB]
• BRN 1697498
• EINECS 200-904-7
• 75-81-0
• Ethane, 1,2-dibromo-1,1-dichloro-
• AKOS025310201
• NSC 6199
• NSC6199
• DTXSID8058790
• 1,2-Dibromo-1,1-dichloroethane 100 microg/mL in Methanol
• 1,1-DICHLORO-1,2-DIBROMOETHANE
• NS00037731
• Ethane,2-dibromo-1,1-dichloro-
• UNII-8D6FN8F1WD
• SCHEMBL728264
• HSDB 2777
• EN300-344060
• Q27270205
• FIYBYNHDEOSJPL-UHFFFAOYSA-N
• AI3-14678
• 8D6FN8F1WD
• MFCD00053228
• NSC-6199
• 55299-13-3
• 1,2Dibromo2,2dichloroethane
• DTXCID1047738
• Ethane, 1,2dibromo1,1dichloro
• DB-319102
• Dibromodichloroethane

• MDL： MFCD00053228
• Inchi： 1S/C2H2Br2Cl2/c3-1-2(4,5)6/h1H2
• InChI Key： FIYBYNHDEOSJPL-UHFFFAOYSA-N
• SMILES： BrC(CBr)(Cl)Cl

Computed Properties

• Exact Mass: 253.79000
• Monoisotopic Mass: 253.79
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Density: 3.0805 (rough estimate)
• Melting Point: -26°C
• Boiling Point: 201.96°C
• Flash Point: 68.8ºC
• Refractive Index: 1.5530 (estimate)
• PSA: 0.00000
• LogP: 2.90760

1,2-dibromo-1,1-dichloroethane Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1,2-dibromo-1,1-dichloroethane

Comprehensive Analysis of 1,2-Dibromo-1,1-dichloroethane (CAS No. 75-81-0): Properties, Applications, and Environmental Impact

1,2-Dibromo-1,1-dichloroethane (CAS No. 75-81-0) is a halogenated hydrocarbon with a unique molecular structure, combining bromine and chlorine atoms. This compound has garnered attention in industrial and research settings due to its distinct chemical properties. Its molecular formula (C₂H₂Br₂Cl₂) and structural features make it a subject of interest for applications ranging from specialty solvents to intermediate synthesis. Recent studies highlight its potential in green chemistry innovations, aligning with global trends toward sustainable materials.

In the context of user-searched queries, questions like "Is 1,2-dibromo-1,1-dichloroethane biodegradable?" or "How is CAS 75-81-0 regulated?" reflect growing public interest in environmental safety. While the compound exhibits stability under standard conditions, its persistence in ecosystems requires careful handling. Researchers emphasize advanced degradation techniques, such as photocatalytic oxidation, to mitigate long-term environmental effects—a topic frequently discussed in academic forums and industry reports.

The physical properties of 1,2-dibromo-1,1-dichloroethane include a high density (∼2.1 g/cm³) and low volatility, making it suitable for specific industrial applications. Its role as a flame retardant additive has been explored, though alternatives are being investigated due to evolving safety standards. Notably, the compound's thermal stability and compatibility with polymers are key factors driving niche uses in material science.

From an analytical chemistry perspective, detection methods like GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed to quantify 75-81-0 in complex matrices. Laboratories prioritize precision measurement protocols, addressing concerns about trace-level contamination. This aligns with search trends such as "best practices for analyzing halogenated compounds" and "CAS 75-81-0 detection limits," which rank highly in scientific databases.

Emerging discussions on circular economy models have spurred interest in recycling halogenated byproducts. While 1,2-dibromo-1,1-dichloroethane isn't a primary target, its derivatives may play roles in closed-loop systems. Innovators are examining catalytic conversion methods to transform such compounds into value-added products, reducing waste—a concept resonating with sustainability-driven audiences.

In summary, 1,2-dibromo-1,1-dichloroethane represents a multifaceted compound with specialized applications. Balancing its utility with environmental stewardship remains a critical challenge, mirroring broader societal demands for responsible chemical management. Future research directions—often queried as "next-gen alternatives to brominated compounds"—will likely shape its trajectory in science and industry.